Cas no 1132709-15-9 ((1R,2R)-Bortezomib)
(1R,2R)-Bortezomib is a stereoisomer of the proteasome inhibitor Bortezomib, known for its selective and potent inhibition of the 26S proteasome. This chiral variant exhibits enhanced binding affinity and specificity toward the proteasome's β5 subunit, contributing to improved pharmacological activity. Its (1R,2R) configuration ensures greater metabolic stability and reduced off-target effects compared to other stereoisomers. The compound is widely utilized in research applications, particularly in studying mechanisms of apoptosis and cancer therapeutics, due to its reliable inhibition of NF-κB signaling. High purity and well-defined stereochemistry make it a valuable reference standard for analytical and preclinical studies. Storage under inert conditions is recommended to maintain stability.
(1R,2R)-Bortezomib structure
Product Name:(1R,2R)-Bortezomib
CAS No:1132709-15-9
MF:C19H25BN4O4
MW:384.237204313278
CID:1030966
PubChem ID:59476170
Update Time:2025-10-28
(1R,2R)-Bortezomib Chemical and Physical Properties
Names and Identifiers
-
- ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
- (1R,2R)-Bortezomib
- [(1R)-3-methyl-1-[[(2R)-3-phenyl-2-(pyrazine-2-carbonylamino)propanoyl]amino]butyl]boronic acid
- Bortezomib Impurity H
- N-[(1R)-1-Borono-3-methylbutyl]-Nalpha-(pyrazine-2-carbonyl)-D-phenylalaninamide
- Boronic acid, B-[(1R)-3-methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-; B-[(1R)-3-Methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]boronic acid; bortezomib diastereomer (R,R) (USP); bortezomib related compound A (USP)
- PD194091
- BDBM50571512
- GXJABQQUPOEUTA-WBVHZDCISA-N
- SCHEMBL8049740
- Bortezomib Impurity (R,R-Isomer)
- AKOS016844849
- ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronicacid
- 1132709-15-9
- (1R,2R)-Bortezomib (>85%)
- CHEMBL4858320
- DTXSID10732163
-
- MDL: MFCD26940312
- Inchi: 1S/C19H25BN4O4/c1-13(2)10-17(20(27)28)24-18(25)15(11-14-6-4-3-5-7-14)23-19(26)16-12-21-8-9-22-16/h3-9,12-13,15,17,27-28H,10-11H2,1-2H3,(H,23,26)(H,24,25)/t15-,17+/m1/s1
- InChI Key: GXJABQQUPOEUTA-WBVHZDCISA-N
- SMILES: O=C([C@@H](CC1C=CC=CC=1)NC(C1C=NC=CN=1)=O)N[C@H](B(O)O)CC(C)C
Computed Properties
- Exact Mass: 384.1968855g/mol
- Monoisotopic Mass: 384.1968855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 11
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 124Ų
(1R,2R)-Bortezomib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM137042-1g |
((R)-3-methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 95%+ | 1g |
$2989 | 2021-08-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD254899-1g |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 98+% | 1g |
¥7273.0 | 2022-03-01 | |
| TRC | B675705-5mg |
(1R,2R)-Bortezomib |
1132709-15-9 | 5mg |
$ 198.00 | 2023-09-08 | ||
| TRC | B675705-50mg |
(1R,2R)-Bortezomib |
1132709-15-9 | 50mg |
$ 1556.00 | 2023-09-08 | ||
| Chemenu | CM137042-1g |
((R)-3-methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 95%+ | 1g |
$1178 | 2023-03-04 | |
| Alichem | A099002165-1g |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 95% | 1g |
$2695.00 | 2023-09-04 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-503929-5mg |
(1R,2R)-Bortezomib, |
1132709-15-9 | 5mg |
¥2708.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-503929-5 mg |
(1R,2R)-Bortezomib, |
1132709-15-9 | 5mg |
¥2,708.00 | 2023-07-11 | ||
| Aaron | AR008XG0-25mg |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 97% | 25mg |
$279.00 | 2025-01-23 | |
| Aaron | AR008XG0-10mg |
((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid |
1132709-15-9 | 97% | 10mg |
$164.00 | 2025-01-23 |
(1R,2R)-Bortezomib Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
1132709-15-9 ((1R,2R)-Bortezomib) Related Products
- 179324-69-7(Bortezomib)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk